3-(Diphenylmethylene)quinuclidine hydrochloride
CAS No.: 60697-89-4
VCID: VC0000108
Molecular Formula: C20H22ClN
Molecular Weight: 311.8 g/mol
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Description | 3-Quinuclidone is a bicyclic organic compound with the chemical formula HC(C~2~H~4~)~2~(C(O)CH~2~)N . The hydrochloride salt of 3-Quinuclidone can be created through a Dieckman condensation . An organic reduction of 3-quinuclidone produces quinuclidine, which is structurally related to DABCO (1,4-Diazabicyclo[2.2.2]octane), the latter having one additional bridgehead nitrogen atom . 3-Quinuclidone hydrochloride is used to synthesize cevimeline, and it is also used in the preparation of CB1 and CB2 cannabinoid receptor ligands . Quinuclidones are a class of bicyclic organic compounds with the chemical formula C~7~H~11~NO, including 3-quinuclidone and 2-quinuclidone . 3-Quinuclidinyl benzilate (QNB), also known as 1-azabicyclo[2.2.2]octan-3-yl hydroxy(diphenyl)acetate, is an incapacitating agent . As a potent anticholinergic agent, QNB produces effects such as cognitive dysfunction, hallucinations, mydriasis, tachycardia, and hyperthermia . |
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CAS No. | 60697-89-4 |
Product Name | 3-(Diphenylmethylene)quinuclidine hydrochloride |
Molecular Formula | C20H22ClN |
Molecular Weight | 311.8 g/mol |
IUPAC Name | 3-benzhydrylidene-1-azabicyclo[2.2.2]octane;hydrochloride |
Standard InChI | InChI=1S/C20H21N.ClH/c1-3-7-17(8-4-1)20(18-9-5-2-6-10-18)19-15-21-13-11-16(19)12-14-21;/h1-10,16H,11-15H2;1H |
Standard InChIKey | MJQAIFPDHWBYPU-UHFFFAOYSA-N |
SMILES | C1CN2CCC1C(=C(C3=CC=CC=C3)C4=CC=CC=C4)C2.Cl |
Canonical SMILES | C1CN2CCC1C(=C(C3=CC=CC=C3)C4=CC=CC=C4)C2.Cl |
Reference | - Michlina et al., Chim. Heterocycl. Soed. (1976) (Russian). 7:935 |
PubChem Compound | 24213399 |
Last Modified | Feb 18 2024 |
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